Cas no 651727-58-1 (Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)-)

Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)- structure
651727-58-1 structure
Product Name:Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)-
CAS No:651727-58-1
MF:C13H14N2O2
MW:230.262463092804
CID:404117
PubChem ID:45095768
Update Time:2025-04-19

Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)-
    • (1-ethylpyrazol-4-yl)-(2-hydroxy-5-methylphenyl)methanone
    • Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)- (9CI)
    • 651727-58-1
    • DTXSID20667432
    • (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)methanone
    • Inchi: 1S/C13H14N2O2/c1-3-15-8-10(7-14-15)13(17)11-6-9(2)4-5-12(11)16/h4-8,16H,3H2,1-2H3
    • InChI Key: KUVYJVGRGHIOQD-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC=C(C)C=1)O)C1C=NN(C=1)CC

Computed Properties

  • Exact Mass: 230.10562
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent